Cas no 1169990-93-5 (1-{2-(furan-2-yl)-1,3-thiazol-4-ylmethyl}piperazine hydrochloride)

1-{2-(Furan-2-yl)-1,3-thiazol-4-ylmethyl}piperazine hydrochloride is a heterocyclic compound featuring a furan-thiazole core linked to a piperazine moiety, with a hydrochloride salt enhancing its solubility and stability. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for bioactive molecules due to the presence of nitrogen- and sulfur-containing heterocycles, which are often associated with pharmacological activity. The compound's synthetic versatility allows for further functionalization, making it valuable for drug discovery and development. Its crystalline hydrochloride form ensures consistent handling and storage properties, while the defined molecular architecture supports precise structure-activity relationship studies. Suitable for research applications requiring a well-characterized intermediate.
1-{2-(furan-2-yl)-1,3-thiazol-4-ylmethyl}piperazine hydrochloride structure
1169990-93-5 structure
Product Name:1-{2-(furan-2-yl)-1,3-thiazol-4-ylmethyl}piperazine hydrochloride
CAS No:1169990-93-5
MF:C12H16ClN3OS
MW:285.792940139771
MDL:MFCD09863275
CID:5215702
Update Time:2025-05-20

1-{2-(furan-2-yl)-1,3-thiazol-4-ylmethyl}piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-{[2-(furan-2-yl)-1,3-thiazol-4-yl]methyl}piperazine hydrochloride
    • 2-(furan-2-yl)-4-(piperazin-1-ylmethyl)-1,3-thiazole;hydrochloride
    • 1-{[2-(2-furyl)-1,3-thiazol-4-yl]methyl}piperazine hydrochloride
    • Z235352165
    • 1-{[2-(furan-2-yl)-1,3-thiazol-4-yl]methyl}piperazinehydrochloride
    • Piperazine, 1-[[2-(2-furanyl)-4-thiazolyl]methyl]-, hydrochloride (1:1)
    • 1-{2-(furan-2-yl)-1,3-thiazol-4-ylmethyl}piperazine hydrochloride
    • MDL: MFCD09863275
    • Inchi: 1S/C12H15N3OS.ClH/c1-2-11(16-7-1)12-14-10(9-17-12)8-15-5-3-13-4-6-15;/h1-2,7,9,13H,3-6,8H2;1H
    • InChI Key: VYYOAIRCQRPPLZ-UHFFFAOYSA-N
    • SMILES: Cl.S1C(C2=CC=CO2)=NC(=C1)CN1CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Topological Polar Surface Area: 69.5

1-{2-(furan-2-yl)-1,3-thiazol-4-ylmethyl}piperazine hydrochloride Pricemore >>

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1-{2-(furan-2-yl)-1,3-thiazol-4-ylmethyl}piperazine hydrochloride Related Literature

Additional information on 1-{2-(furan-2-yl)-1,3-thiazol-4-ylmethyl}piperazine hydrochloride

1-{2-(Furan-2-yl)-1,3-thiazol-4-ylmethyl}piperazine Hydrochloride: A Comprehensive Overview

1-{2-(Furan-2-yl)-1,3-thiazol-4-ylmethyl}piperazine hydrochloride (CAS No. 1169990-93-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as Furan-thiazole-piperazine hydrochloride, is characterized by its unique structural features, which include a furan ring, a thiazole ring, and a piperazine moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for various pharmaceutical applications.

The chemical structure of 1-{2-(Furan-2-yl)-1,3-thiazol-4-ylmethyl}piperazine hydrochloride is defined by the presence of a piperazine ring attached to a thiazole ring, which itself is substituted with a furan ring. This combination of heterocyclic rings imparts specific physicochemical properties to the molecule, such as solubility, stability, and bioavailability. The hydrochloride salt form further enhances its solubility in aqueous solutions, making it suitable for various pharmaceutical formulations.

Recent studies have explored the pharmacological properties of 1-{2-(Furan-2-yl)-1,3-thiazol-4-ylmethyl}piperazine hydrochloride, revealing its potential as an inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling pathways. This makes it a potential candidate for the treatment of diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 1-{2-(Furan-2-yl)-1,3-thiazol-4-ylmethyl}piperazine hydrochloride has also shown promise in modulating neurotransmitter systems. Studies have indicated that it can interact with serotonin receptors, particularly the 5-HT2A receptor, which plays a crucial role in mood regulation and cognitive function. This property suggests its potential utility in the treatment of psychiatric disorders such as depression and anxiety.

The safety profile of 1-{2-(Furan-2-yl)-1,3-thiazol-4-ylmethyl}piperazine hydrochloride has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its further development as a safe and effective therapeutic agent.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-{2-(Furan-2-yl)-1,3-thiazol-4-ylmethyl}piperazine hydrochloride in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic properties. Phase II trials are expected to provide more detailed insights into its therapeutic potential for specific indications.

In conclusion, 1-{2-(Furan-2-yl)-1,3-thiazol-4-ylmethyl}piperazine hydrochloride (CAS No. 1169990-93-5) is a multifaceted compound with diverse biological activities and promising therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover its full potential, this compound holds significant promise for advancing the treatment of various diseases and disorders.

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